[3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-[(2,6-difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C13H14F2O/c14-10-2-1-3-11(15)9(10)4-12-5-13(6-12,7-12)8-16/h1-3,16H,4-8H2
• InChI Key: ARLYDSLXTHCRGM-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)CO)CC3=C(C=CC=C3F)F
• Molecular Formula: C13H14F2O
• Molecular Weight: 224.25 g/mol

Description

[3-[(2,6-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol, commonly known as DPM, is a chemical compound that has been the subject of extensive research in recent years. This compound has shown promising results in various scientific research applications, particularly in the field of medicinal chemistry.

Mechanism of Action

DPM exerts its pharmacological effects by binding to and activating the G protein-coupled receptor 55 (GPR55). This receptor is involved in various physiological processes, including pain sensation, inflammation, and cancer cell proliferation. DPM has been found to be a potent agonist of GPR55, leading to the activation of downstream signaling pathways that result in its pharmacological effects.
Biochemical and Physiological Effects
DPM has been found to have various biochemical and physiological effects, including anti-inflammatory and analgesic properties. It has also been found to inhibit cancer cell proliferation and induce apoptosis in cancer cells. Additionally, DPM has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPM for lab experiments is its high yield and purity, making it readily available for research. Additionally, DPM has been found to have a high affinity for its target receptor, GPR55, making it a potent agonist. However, one limitation of DPM is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for the research and development of DPM. One potential direction is the optimization of the synthesis method to increase the yield and purity of DPM. Additionally, further research is needed to fully understand the mechanism of action of DPM and its potential therapeutic applications. Further studies are also needed to investigate the potential side effects and toxicity of DPM, particularly in long-term use. Finally, there is a need for the development of more potent and selective agonists of GPR55, which could lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of DPM involves the reaction of 2,6-difluorobenzyl chloride with bicyclo[1.1.1]pentane in the presence of a Lewis acid catalyst. The resulting product is then reduced using lithium aluminum hydride to yield DPM in high yield and purity. This synthesis method has been optimized to produce DPM on a large scale, making it readily available for scientific research.

Scientific Research Applications

DPM has been found to have various scientific research applications, particularly in the field of medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. DPM has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.